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Get Quote

Executive Summary & Mechanism of Action
Sardomozide (also known as CGP 48664 or SAM486A) is a potent, selective inhibitor of S-

adenosylmethionine decarboxylase (SAMDC).[1][2][3][4] Unlike general antiproliferative

agents, Sardomozide acts via a specific metabolic bottleneck: the polyamine biosynthesis

pathway.[1][2]

By inhibiting SAMDC, Sardomozide prevents the decarboxylation of S-adenosylmethionine

(SAM) into decarboxylated SAM (dcSAM).[1][2] Since dcSAM is the essential aminopropyl

donor required for converting putrescine to spermidine and spermine, Sardomozide treatment

leads to a rapid depletion of intracellular spermidine and spermine, causing cell cycle arrest

and apoptosis in rapidly dividing cells (e.g., tumor cells, activated T-cells).[1][2]

This guide provides a rigorous protocol for the preparation, storage, and handling of

Sardomozide, specifically addressing its solubility profile in Dimethyl Sulfoxide (DMSO) and

stability challenges related to moisture sensitivity.[1][2]
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Pathway Visualization: Polyamine Biosynthesis &
Sardomozide Target
The following diagram illustrates the critical node where Sardomozide exerts its inhibitory

effect.[1][2]
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Figure 1: Mechanism of Action.[1][2][5][6][7] Sardomozide inhibits SAMDC, blocking the

formation of dcSAM, the essential donor for Spermidine and Spermine synthesis.[1][2][4]

Physicochemical Profile & Solubility
Before reconstitution, it is critical to identify whether you possess the free base or the

dihydrochloride (HCl) salt, as their molecular weights and solubility kinetics differ.[1][2] Most

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body-img#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://www.medchemexpress.com/Sardomozide.html
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Physiology/Adenosylmethionine_decarboxylase/
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.invivochem.cn/sardomozide.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


commercial preparations for biological research are supplied as the dihydrochloride salt due to

improved aqueous stability.[1][2]

Table 1: Compound Specifications
Property Specification

Compound Name Sardomozide (CGP 48664)

CAS Number
138794-73-7 (HCl salt) / 149400-88-4 (Free

base)

Molecular Weight ~303.19 g/mol (HCl salt)

Physical State White to off-white solid powder

Solubility (DMSO)
~60 mg/mL (High solubility, but moisture-

sensitive)

Solubility (Water) ~8 mg/mL (Moderate)

Solubility (Ethanol) Insoluble (Do not use)

Critical Warning: DMSO is hygroscopic (absorbs water from the air).[1][2] Sardomozide

solubility decreases significantly in "wet" DMSO.[1][2] Always use fresh, anhydrous DMSO

(≥99.9%) for stock preparation to prevent precipitation upon freeze-thaw cycles.[1][2]

Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM Stock Solution of Sardomozide
Dihydrochloride.

Materials Required[1][2][3][5][7][8][9][10]
Sardomozide Dihydrochloride powder.[1][2][8]
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Anhydrous DMSO (Sigma-Aldrich or equivalent, stored over molecular sieves).[1][2]

Vortex mixer.[1][2]

Amber glass vials or opaque polypropylene tubes (to protect from light).[1][2]

Step-by-Step Methodology
Calculate Mass/Volume:

To prepare 1 mL of a 10 mM solution using the HCl salt (MW 303.19):

Required Mass =

.[1][2]

Note: If you have a pre-weighed 5 mg vial, add 1.65 mL of DMSO to achieve 10 mM.[1][2]

Solvent Addition:

Bring the DMSO to room temperature before opening to prevent condensation.[1][2]

Add the calculated volume of anhydrous DMSO directly to the vial containing the powder.

[1][2]

Dissolution:

Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be completely clear and colorless.[1][2]

Troubleshooting: If particles persist, warm the solution to 37°C for 2–3 minutes and vortex

again. Do not exceed 60°C, as thermal degradation may occur [1].[1][2]

Aliquoting (The "Single-Use" Rule):

Avoid repeated freeze-thaw cycles.[1][2] Sardomozide stocks can precipitate if moisture

enters the vial during thawing.[1][2]
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Divide the stock into small aliquots (e.g., 20–50 µL) in cryovials.

Storage Stability & Shelf Life
Proper storage is the single biggest factor in maintaining the IC50 potency (typically ~5 nM

against SAMDC) of Sardomozide.[1][2]

Table 2: Storage Recommendations
Form Temperature Stability Duration Condition Notes

Solid Powder -20°C 3 Years
Store in a desiccator;

protect from light.[1][2]

DMSO Stock -80°C 6–12 Months
Optimal. Tightly

sealed.[1][2]

DMSO Stock -20°C 1 Month
Acceptable for short-

term use.[1][2][8]

DMSO Stock 4°C < 1 Week
Not recommended;

precipitation risk.[1][2]

Aqueous Dilution 4°C / RT < 24 Hours

Prepare fresh

immediately before

use.

Self-Validating Storage System
To ensure your stock is valid before an experiment:

Thaw the aliquot at Room Temperature (RT).

Centrifuge at 10,000 x g for 1 minute.

Inspect the bottom of the tube.[1][2] If a pellet is visible, the compound has crashed out due

to moisture or temperature shock.[1][2]

Recovery: You may attempt to redissolve by warming to 37°C and vortexing.[1][2] If it does

not redissolve, discard the aliquot.
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Biological Application Notes
In Vitro (Cell Culture)[1][2][8]

Dilution Strategy: Sardomozide is potent (IC50 in the nanomolar range).[1][2][8] Perform

serial dilutions in culture media immediately before treating cells.[1][2]

DMSO Tolerance: Ensure the final DMSO concentration in the cell culture well is <0.5% (v/v)

to avoid solvent toxicity masking the specific antiproliferative effects of polyamine depletion

[2].[1][2]

Time Course: Polyamine depletion is not instantaneous.[1][2] Antiproliferative effects are

typically observed after 48–72 hours of treatment, as the cell must deplete its existing pool of

spermidine/spermine.[1][2]

In Vivo (Animal Models)
For animal studies, DMSO stocks are often too toxic for direct injection.[1][2]

Recommended Formulation:

10% DMSO (Stock)[1][2][5]

40% PEG300[1][2][5]

5% Tween-80[1][2][5]

45% Saline[1][2][5]

Procedure: Add solvents in the order listed above.[1][2][5][9] Vortex after each addition. This

yields a clear solution stable for intraperitoneal (IP) injection [3].[1][2]

References
MedChemExpress.Sardomozide dihydrochloride Datasheet & Solubility. Retrieved from [1]

[2]

Selleck Chemicals.Sardomozide dihydrochloride (CGP 48664A) Protocol.[1][2] Retrieved

from [1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.selleckchem.com/products/sardomozide-dihydrochloride.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-13746B/Sardomozide-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/product/b1215920/docs?utm_src=pdf-body#technical-application-note-sardomozide-cgp-48664-preparation-and-storage-stability-in-dmso
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.medkoo.com/products/4921
https://pubchem.ncbi.nlm.nih.gov/compound/Sardomozide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cayman Chemical.Sardomozide (hydrochloride) Product Information. Retrieved from [1][2]

PubChem.Sardomozide Compound Summary (CID 9576789).[1][2] Retrieved from [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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